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Compound of Interest

Compound Name:
3-amino-N-[(4-

chlorophenyl)methyl]propanamide

CAS No.: 271591-63-0

Cat. No.: B3120756

Get Quote

Executive Summary: The "Chlorine Signature"
Advantage
In drug development and forensic analysis, distinguishing halogenated amides from their non-

halogenated analogs is critical. N-(4-chlorobenzyl)propanamide (C₁₀H₁₂ClNO) serves as a

robust model for characterizing benzylamide bond cleavage. Unlike its non-chlorinated analog

(N-benzylpropanamide), this compound offers a self-validating spectral feature: the ³⁵Cl/³⁷Cl

isotope signature.

This guide compares the fragmentation performance of N-(4-chlorobenzyl)propanamide across

two ionization platforms—Electron Ionization (EI) and Electrospray Ionization (ESI)—

demonstrating why the 4-chlorobenzyl cation (m/z 125/127) is the definitive diagnostic marker

for this class of compounds.
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Before interpreting the spectra, the researcher must understand the bond energetics that drive

fragmentation.

Feature Specification
Impact on MS
Fragmentation

Molecular Formula C₁₀H₁₂ClNO
MW: 197.06 Da

(monoisotopic).

Key Moiety 4-Chlorobenzyl group

Source of the base peak

(benzyl cation). Provides 3:1

isotope ratio.

Amide Linkage Propanamide chain
Site of protonation in ESI; site

of alpha-cleavage in EI.

Lability C–N Benzylic Bond

The weakest link, leading to

the formation of the tropylium

ion.

Fragmentation Analysis: EI vs. ESI
In hard ionization (70 eV), the molecule undergoes extensive fragmentation. The molecular ion

(

) is observable but often weak.

Molecular Ion (

): m/z 197 (100%) and 199 (32%). The 3:1 intensity ratio confirms the presence of one
chlorine atom.

Base Peak (m/z 125): The 4-chlorobenzyl cation. This ion is formed via benzylic cleavage of

the C–N bond. The positive charge is stabilized by resonance within the aromatic ring

(tropylium ion formation).

Diagnostic Value: The shift from m/z 91 (unsubstituted benzyl) to m/z 125 immediately

identifies ring chlorination.
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Acylium Ion (m/z 57): The propionyl group (

) forms via alpha-cleavage adjacent to the carbonyl. This confirms the length of the amide tail
(propanamide vs. acetamide).

In soft ionization, the protonated molecule

is the precursor.

Precursor Ion: m/z 198.07.

Collision-Induced Dissociation (CID):

Protonation occurs preferentially on the amide oxygen.

Upon collision, the amide bond rearranges to expel the neutral propanamide moiety,

leaving the 4-chlorobenzyl cation (m/z 125) as the dominant product ion.

Secondary Fragment: Loss of

or

is negligible compared to the benzylic cleavage.

Comparative Performance Analysis
The following table compares N-(4-chlorobenzyl)propanamide against its common

alternatives/analogs to demonstrate its diagnostic "performance" in an analytical workflow.
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Feature
N-(4-

chlorobenzyl)propan

amide

N-

Benzylpropanamide

(Analog)

N-(4-

chlorobenzyl)acetam

ide (Homolog)

Diagnostic Ion (Base

Peak)

m/z 125 (Cl-

Tropylium)
m/z 91 (Tropylium)

m/z 125 (Cl-

Tropylium)

Secondary Ion (Acyl

Chain)
m/z 57 (Propionyl) m/z 57 (Propionyl) m/z 43 (Acetyl)

Isotope Pattern
Yes (3:1) – High

Specificity
No – Low Specificity

Yes (3:1) – High

Specificity

Interference Risk
Low (Unique mass

defect)

High (Common

isobaric fragments)
Low

Performance Verdict

Superior Specificity.

The Cl-isotope tag

allows unambiguous

ID even in complex

matrices.[1]

Standard. Requires

chromatographic

resolution from other

alkyl-benzenes.

Distinguishable only

by the low-mass

acylium ion (57 vs 43).

Insight: The "performance" of the chlorinated standard is superior for method development

because the m/z 125/127 doublet acts as an internal quality control check for mass accuracy

and resolution.

Experimental Protocol: Self-Validating Identification
Objective: Confirm the identity of N-(4-chlorobenzyl)propanamide using ESI-MS/MS.

Reagents:

HPLC-grade Methanol (MeOH).

Formic Acid (0.1% v/v).

Workflow:

Sample Prep: Dissolve standard to 1 µg/mL in 50:50 MeOH:Water (+0.1% Formic Acid).
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Direct Infusion: Infuse at 5-10 µL/min into a Triple Quadrupole or Q-TOF MS.

Source Parameters (Generic ESI+):

Capillary Voltage: 3.5 kV.

Source Temp: 300°C.

Desolvation Gas: 500 L/hr.

MS/MS Optimization (The "Self-Validating" Step):

Select Precursor m/z 198.1.

Apply Collision Energy (CE) ramp: 10 -> 40 eV.

Validation Check: Look for the emergence of m/z 125.0 and m/z 127.0.

Pass Criteria: The ratio of 125:127 must be approximately 3:1. If this ratio deviates, an

interference is present.

Mechanistic Pathway Visualization
The following diagram illustrates the divergent fragmentation pathways driven by the ionization

method.
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Figure 1: Divergent fragmentation pathways of N-(4-chlorobenzyl)propanamide under EI and

ESI conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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